1-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one

• IUPAC Name: 1-[5-(4-bromophenyl)-3-(2,4-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]propan-1-one
• InChI: InChI=1S/C20H21BrN2O3/c1-4-20(24)23-18(16-10-9-15(25-2)11-19(16)26-3)12-17(22-23)13-5-7-14(21)8-6-13/h5-11,18H,4,12H2,1-3H3
• InChI Key: WPMGTFQLGKPGSJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(CC(=N1)C2=CC=C(C=C2)Br)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C20H21BrN2O3
• Molecular Weight: 417.3 g/mol

Description

The compound is a pyrazoline derivative. Pyrazolines are a class of organic compounds with a five-membered ring structure containing three carbon atoms, one nitrogen atom, and one double bond. They are known for their diverse pharmacological activities.

Scientific Research Applications

Synthesis and Structural Characterization

Pyrazoline derivatives, including compounds structurally related to 1-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one, are synthesized through various chemical reactions, often involving the condensation of chalcones with hydrazine hydrate and aliphatic acids. The structures of these compounds are characterized by techniques such as X-ray single crystal structure determination, highlighting dihedral angles between the pyrazole and substituted rings, which influence their molecular properties (Loh et al., 2013).

Crystal Structure and Hirshfeld Surface Analysis

The crystal structures of pyrazoline derivatives are determined using single-crystal X-ray diffraction studies. These studies shed light on the crystal system, space group, and unit cell parameters, offering insights into the molecular arrangement and stability. Additionally, the interaction between molecules in the crystal lattice is often analyzed using Hirshfeld surface analysis to visualize intermolecular interactions, aiding in understanding the compound's solid-state behavior (Prabhuswamy et al., 2016).

Photophysical Properties and Fluorescent Assessment

Research into pyrazoline derivatives explores their photophysical properties, such as absorption, emission, and fluorescence in various solvents. Studies investigate their fluorescence properties, the impact of solvents on fluorescence, and their potential applications as fluorescent chemosensors for metal ions. Such research is critical for developing new materials with applications in sensing and imaging technologies (Ibrahim et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Pyrazoline derivatives are known to have various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.